1-Chloro-3-ethyl-7-methylocta-2,6-diene

• CAS No.: 61685-10-7
• Molecular Formula: C11H19Cl
• Molecular Weight: 186.72 g/mol
• IUPAC Name: 1-chloro-3-ethyl-7-methylocta-2,6-diene
• InChI: InChI=1S/C11H19Cl/c1-4-11(8-9-12)7-5-6-10(2)3/h6,8H,4-5,7,9H2,1-3H3
• InChI Key: FWZAQQFQVDLJEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CCCl)CCC=C(C)C

Description

1-Chloro-3-ethyl-7-methylocta-2,6-diene is a chlorinated linear diene characterized by a chloro substituent at position 1, an ethyl group at position 3, and a methyl group at position 7. The compound’s linear structure and halogenated alkyl chain suggest applications in organic synthesis, particularly in cyclization or electrophilic addition reactions. Storage conditions for analogs (e.g., sealed in dry, room temperature) imply sensitivity to moisture or oxidative degradation, which may also apply to the target compound .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Chloro-3-ethyl-7-methylocta-2,6-diene typically involves the chlorination of a suitable precursor, such as 3-ethyl-7-methylocta-2,6-diene. The reaction is carried out under controlled conditions to ensure selective chlorination at the desired position. Common reagents used in this process include chlorine gas or N-chlorosuccinimide (NCS) in the presence of a catalyst like iron(III) chloride.

Industrial Production Methods: On an industrial scale, the production of 1-Chloro-3-ethyl-7-methylocta-2,6-diene may involve continuous flow reactors to maintain consistent reaction conditions and high yields. The use of automated systems ensures precise control over temperature, pressure, and reagent addition, optimizing the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-3-ethyl-7-methylocta-2,6-diene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles, such as hydroxide ions or amines, leading to the formation of different derivatives.

Addition Reactions: The double bonds in the octadiene backbone can participate in electrophilic addition reactions with halogens, hydrogen halides, or other electrophiles.

Oxidation Reactions: The compound can be oxidized to form epoxides or other oxygen-containing derivatives.

Common Reagents and Conditions:

Substitution: Sodium hydroxide (NaOH) or ammonia (NH3) in aqueous or alcoholic solutions.

Addition: Bromine (Br2) or hydrogen chloride (HCl) in inert solvents like dichloromethane.

Oxidation: Potassium permanganate (KMnO4) or m-chloroperbenzoic acid (m-CPBA) under controlled conditions.

Major Products:

Substitution: 1-Hydroxy-3-ethyl-7-methylocta-2,6-diene or 1-Amino-3-ethyl-7-methylocta-2,6-diene.

Addition: 1,2-Dibromo-3-ethyl-7-methylocta-2,6-diene.

Oxidation: 1,2-Epoxy-3-ethyl-7-methylocta-2,6-diene.

Scientific Research Applications

1-Chloro-3-ethyl-7-methylocta-2,6-diene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a precursor for pharmacologically active compounds.

Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Chloro-3-ethyl-7-methylocta-2,6-diene involves its interaction with various molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules or other organic compounds. The presence of the chlorine atom and the conjugated diene system enhances its reactivity, allowing it to participate in a range of chemical transformations.

Comparison with Similar Compounds

Comparison with Similar Compounds

(E)-1-Chloro-3,7-dimethylocta-2,6-diene

This structural analog differs by having methyl groups at positions 3 and 7 instead of ethyl and methyl. Key comparisons include:

• Molecular Formula : C₁₀H₁₇Cl vs. C₁₁H₁₉Cl (target compound).
• Hazards : Both compounds likely share hazards such as combustibility (H227) and skin irritation (H315), though the target’s larger alkyl chain may influence toxicity profiles .

7-Methylocta-1,6-diene and Derivatives

These non-chlorinated analogs (e.g., 7-methylocta-1,6-dien-3-one) lack the chloro and ethyl substituents. Key differences:

• Reactivity : The absence of chlorine reduces electrophilicity, making these compounds less reactive in polar reactions. DFT studies on their ene-cyclization highlight substituent orientation’s role in product selectivity, suggesting that the target compound’s chloro and ethyl groups could further modulate such pathways .
• Applications: Non-chlorinated dienes are often intermediates in terpene synthesis, whereas chlorinated analogs may serve as precursors for pharmaceuticals or agrochemicals.

Bicyclic Dienes (e.g., Ph-bnd* and Ph-bdd*)

Bicyclic structures like 2,6-diphenylbicyclo[3.3.1]nona-2,6-diene (Ph-bnd*) differ fundamentally in rigidity and strain:

• Synthesis : Ph-bnd* is synthesized via iterative cross-coupling, contrasting with the target compound’s likely alkylation or halogenation routes .
• Reactivity : Bicyclic dienes exhibit constrained geometries, favoring specific stereochemical outcomes in Diels-Alder reactions, whereas the target’s linear structure offers greater conformational flexibility.

Cyclohexa-diene Carboxylic Acid Derivatives

Cyclic dienes (e.g., (2R,3R)-1-Carboxy-4-chloro-2,3-dihydroxycyclohexa-4,6-diene) feature polar functional groups (carboxy, hydroxyl) absent in the target compound:

• Solubility : The cyclic derivatives’ polarity enhances water solubility, whereas the target’s hydrocarbon chain favors lipid solubility.
• Applications : Cyclic dienes are used in chiral synthesis or pharmaceuticals, while the target compound’s reactivity may suit polymer or surfactant chemistry .

Research Findings and Reactivity Trends

• Cyclization Behavior : DFT studies on 7-methylocta-1,6-diene demonstrate that substituent size and orientation critically influence transition states. The ethyl group in the target compound may hinder ene-cyclization compared to methyl analogs, favoring alternative pathways .
• Synthetic Strategies : While bicyclic dienes employ cross-coupling , the target compound may require sequential alkylation and halogenation steps, with purification challenges due to steric effects.

Data Table: Key Comparative Properties

Compound Name	Molecular Formula	Molecular Weight	Structure	Key Substituents	Reactivity Notes
1-Chloro-3-ethyl-7-methylocta-2,6-diene	C₁₁H₁₉Cl	~186.7*	Linear	Cl (1), Ethyl (3), Methyl (7)	Steric hindrance in cyclization
(E)-1-Chloro-3,7-dimethylocta-2,6-diene	C₁₀H₁₇Cl	172.70	Linear	Cl (1), Methyl (3,7)	Ene-cyclization studied via DFT
7-Methylocta-1,6-diene	C₉H₁₆	124.23	Linear	Methyl (7)	Base structure for cyclization studies
Ph-bnd*	C₁₅H₁₄†	194.27†	Bicyclic	Phenyl (2,6)	Synthesized via cross-coupling

*Estimated based on structural analogy.